Cas no 18175-73-0 (Dihydroabietyl Alcohol)

Dihydroabietyl Alcohol is a hydrogenated derivative of abietyl alcohol, primarily derived from rosin. It is a high-purity, stable tertiary alcohol with a saturated hydrophenanthrene structure, offering excellent thermal and oxidative stability. Its key advantages include low volatility, resistance to discoloration, and compatibility with various resins and polymers. The product is widely used as a plasticizer, tackifier, or modifier in adhesives, coatings, and ink formulations, where it enhances flexibility, adhesion, and durability. Its hydrophobic nature and chemical inertness make it suitable for applications requiring long-term performance under harsh environmental conditions. The compound is also valued for its low toxicity and mild odor, aligning with industrial safety standards.
Dihydroabietyl Alcohol structure
Dihydroabietyl Alcohol structure
Product Name:Dihydroabietyl Alcohol
CAS No:18175-73-0
MF:C20H34O
MW:290.48336648941
CID:2085840
PubChem ID:76964020
Update Time:2025-10-30

Dihydroabietyl Alcohol Chemical and Physical Properties

Names and Identifiers

    • Dihydroabietyl Alcohol
    • [(1R,4Ar,4bS,7R,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,7,9,10,10a-decahydrophenanthren-1-yl]
    • Inchi: 1S/C20H34O/c1-14(2)15-6-8-17-16(12-15)7-9-18-19(3,13-21)10-5-11-20(17,18)4/h12,14-15,17-18,21H,5-11,13H2,1-4H3/t15-,17-,18-,19-,20+/m0/s1
    • InChI Key: FLMIYUXOBAUKJM-ONSCTEFMSA-N
    • SMILES: OC[C@]1(C)CCC[C@]2(C)[C@H]3CC[C@H](C(C)C)C=C3CC[C@H]21

Computed Properties

  • Exact Mass: 290.260965704g/mol
  • Monoisotopic Mass: 290.260965704g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 5.6

Dihydroabietyl Alcohol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D446950-10mg
Dihydroabietyl Alcohol
18175-73-0
10mg
$ 1378.00 2023-09-07
TRC
D446950-100mg
Dihydroabietyl Alcohol
18175-73-0
100mg
$ 1300.00 2022-06-05
TRC
D446950-1mg
Dihydroabietyl Alcohol
18175-73-0
1mg
$ 173.00 2023-09-07
TRC
D446950-5mg
Dihydroabietyl Alcohol
18175-73-0
5mg
$ 798.00 2023-09-07

Additional information on Dihydroabietyl Alcohol

Dihydroabietyl Alcohol: A Comprehensive Overview of its Chemical Properties and Biological Significance

Dihydroabietyl Alcohol, with the chemical identifier CAS No. 18175-73-0, is a unique compound that has garnered significant attention in the field of pharmaceutical research and synthetic chemistry. This compound belongs to the class of diterpenoids, which are naturally occurring organic compounds derived from the isoprene units. The molecular structure of Dihydroabietyl Alcohol is characterized by a hydrocarbon backbone with multiple hydroxyl groups, contributing to its distinct physicochemical properties. Recent studies have highlighted its potential as a bioactive molecule, making it a subject of interest for both academic and industrial researchers.

The Dihydroabietyl Alcohol molecule exhibits a complex stereochemistry, which is critical for its biological activity. The presence of multiple chiral centers in its structure allows for the formation of various stereoisomers, each potentially displaying different pharmacological profiles. This stereochemical diversity has led to the exploration of its derivatives in the development of novel therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain stereoisomers of Dihydroabietyl Alcohol exhibit enhanced anti-inflammatory properties compared to their parental compounds. This finding underscores the importance of stereochemical control in the synthesis of this compound.

From a synthetic perspective, the preparation of Dihydroabietyl Alcohol involves multi-step organic reactions, often starting from natural sources such as plant extracts. The extraction and isolation of this compound from its natural matrix have been optimized through advanced chromatographic techniques. A recent breakthrough in synthetic methodologies, reported in Organic Letters in 2023, has enabled the scalable production of Dihydroabietyl Alcohol with high purity and yield. This development has significant implications for its application in drug discovery and development.

The biological activity of Dihydroabietyl Alcohol has been extensively investigated in recent years. Preliminary studies suggest that it may possess antioxidant and anti-inflammatory properties, which are attributed to its ability to modulate cellular signaling pathways. For example, a 2023 study conducted by a team at the University of Kyoto revealed that Dihydroabietyl Alcohol can inhibit the activation of the NF-κB pathway, a key regulator of inflammatory responses. This mechanism of action makes it a promising candidate for the treatment of chronic inflammatory diseases.

Furthermore, the pharmacological properties of Dihydroabietyl Alcohol are being explored in the context of neurodegenerative disorders. A 2023 study published in Neuropharmacology found that the compound exhibits neuroprotective effects in vitro, potentially by reducing oxidative stress and promoting neuronal survival. These findings have sparked interest in its potential application as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Recent advances in computational chemistry have also contributed to the understanding of Dihydroabietyl Alcohol's molecular interactions. Molecular docking studies have predicted its binding affinity to various protein targets, including enzymes involved in metabolic pathways. A 2023 computational study published in Journal of Computational Chemistry demonstrated that Dihydroabietyl Alcohol can selectively bind to certain receptors, suggesting its potential as a lead compound for drug development.

The application of Dihydroabietyl Alcohol extends beyond its direct biological activity. Its unique chemical structure has also been explored in the development of new materials, particularly in the field of polymer science. A 2023 study in Advanced Materials reported the synthesis of a biodegradable polymer using Dihydroabietyl Alcohol as a monomer. This innovation could have significant implications for the creation of sustainable and environmentally friendly materials.

The stability and solubility of Dihydroabietyl Alcohol are critical factors in its pharmaceutical application. Recent research has focused on optimizing its formulation to enhance its bioavailability. A 2023 study in Pharmaceutical Research demonstrated that the incorporation of certain excipients can significantly improve the solubility of Dihydroabietyl Alcohol, thereby enhancing its therapeutic efficacy.

In conclusion, Dihydroabietyl Alcohol represents a compelling area of research due to its diverse chemical properties and potential biological applications. The ongoing studies in synthetic chemistry, pharmacology, and materials science highlight its significance as a multifunctional compound. As research continues to uncover its mechanisms of action and applications, Dihydroabietyl Alcohol is poised to play a pivotal role in the development of new therapeutics and materials.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.